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Abstract
Geranyl caproate, also known as geranyl hexanoate, is a monoterpene ester recognized for

its potent fruity and floral aroma. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, synthesis, and analytical characterization.

Primarily utilized in the flavor and fragrance industries, this document delves into the scientific

principles underlying its application, offering detailed experimental protocols for its synthesis,

purification, and analysis. Aimed at researchers, chemists, and drug development

professionals, this guide synthesizes field-proven insights with established scientific data to

serve as a vital resource for understanding and utilizing this versatile compound.

Chemical Identity and Molecular Structure
Geranyl caproate is the ester formed from the terpenoid alcohol geraniol and the C6 straight-

chain carboxylic acid, caproic acid (hexanoic acid).
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IUPAC Name: [(2E)-3,7-dimethylocta-2,6-dienyl] hexanoate[1]

Synonyms: Geranyl hexanoate, (E)-3,7-Dimethylocta-2,6-dienyl hexanoate, Geranyl n-

hexanoate[2][3][4]

CAS Number: 10032-02-7[2][4]

FEMA Number: 2515[3][5]

EC Number: 233-102-0[5]

Molecular Formula: C₁₆H₂₈O₂[2][4]

Molecular Weight: 252.39 g/mol [2][4]

Structural Analysis
The molecular architecture of geranyl caproate is key to its distinct properties. It consists of

two primary moieties: the ten-carbon geranyl group and the six-carbon hexanoyl (caproate)

group, linked by an ester functional group.

The Geranyl Group: This portion is derived from geraniol, an acyclic monoterpene alcohol. It

features two isoprenoid units and contains two carbon-carbon double bonds.

Stereochemistry: The double bond at the C2-C3 position is in the trans or (E) configuration,

as indicated by the IUPAC name. This specific stereoisomer is crucial for its characteristic

aroma profile. The alternative cis or (Z) isomer, derived from nerol, would be neryl caproate,

which possesses a different scent.

The Caproate Group: This is a saturated six-carbon acyl chain that contributes to the

molecule's lipophilicity and modifies the volatility and overall odor profile of the parent

alcohol.

Conformational Flexibility: While the C2=C3 double bond is rigid, the single bonds within the

geranyl and caproate chains allow for significant conformational freedom. This flexibility

influences how the molecule interacts with olfactory receptors.

Caption: Chemical structure of Geranyl Caproate.
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Physicochemical Properties
The physical and chemical properties of geranyl caproate are summarized in the table below.

These properties are fundamental to its handling, application, and stability in various

formulations.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [2][4][6]

Odor Profile

Fruity, floral, rosy, waxy with

notes of geranium, apple, and

pear

[1][5][6]

Boiling Point 239 - 241 °C (at 760 mmHg) [2][4]

Density 0.890 - 0.892 g/mL at 25 °C [2][5]

Refractive Index (n20/D) 1.461 - 1.464 [2][4]

Flash Point
>93.3 °C (>200 °F) (Closed

Cup)
[6][7]

Solubility

Insoluble in water; soluble in

ethanol and most organic

solvents

[1][6]

Vapor Pressure
0.000138 mmHg at 25 °C

(estimated)
[7][8]

LogP (o/w) 6.230 (estimated) [3][8]

Stability

Stable under normal

conditions. Store in a cool, dry,

well-ventilated place away

from heat and light.

[6][8]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[6]

Spectroscopic Characterization
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Spectroscopic analysis is essential for the unambiguous identification and quality control of

geranyl caproate.

Infrared (IR) Spectroscopy
The IR spectrum provides confirmation of the key functional groups.

~1735 cm⁻¹: A strong absorption band characteristic of the C=O (carbonyl) stretch of the

ester group.

~1160 cm⁻¹: A strong C-O stretch associated with the ester linkage.

~2850-2960 cm⁻¹: C-H stretching vibrations from the aliphatic (sp³) carbons of the alkyl

chains.

~1670 cm⁻¹: A weak C=C stretching vibration from the double bonds in the geranyl moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

¹H-NMR: Key chemical shifts (δ) are expected around:

δ 5.3-5.4 ppm: Vinylic proton on the C2 of the geranyl group.

δ 5.0-5.1 ppm: Vinylic proton on the C6 of the geranyl group.

δ 4.5-4.6 ppm: Methylene protons (-CH₂-O-) adjacent to the ester oxygen, appearing as a

doublet.

δ 2.2-2.3 ppm: Methylene protons (-CH₂-C=O) adjacent to the ester carbonyl, appearing

as a triplet.

δ 1.6-2.1 ppm: Allylic and aliphatic protons within the geranyl and caproate chains.

δ 0.8-1.7 ppm: Methyl and methylene protons of the caproate and geranyl chains.[9][10]

¹³C-NMR: Characteristic signals include:
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~173 ppm: Carbonyl carbon of the ester.

~118-142 ppm: Olefinic carbons of the two double bonds.

~61 ppm: Methylene carbon (-CH₂-O-) of the ester linkage.

~16-40 ppm: Aliphatic carbons of the geranyl and caproate moieties.[1]

Mass Spectrometry (MS)
Mass spectrometry, typically coupled with Gas Chromatography (GC-MS), is the primary tool

for identification and purity analysis. Electron Impact (EI) ionization leads to characteristic

fragmentation.

Molecular Ion (M⁺): A peak at m/z = 252, corresponding to the molecular weight, may be

observed but is often weak due to the instability of the molecular ion.

Key Fragments: The fragmentation pattern provides a structural fingerprint.

m/z = 69: A very common and often base peak, corresponding to the stable isoprenyl

cation ([C₅H₉]⁺) from the cleavage of the C4-C5 bond in the geranyl group.

m/z = 136: Represents the geranyl cation ([C₁₀H₁₆]⁺) from the loss of the caproate group.

m/z = 115: Corresponds to the hexanoyl cation ([C₆H₁₁O]⁺).

Other significant fragments at m/z = 41, 81, and 93 arise from further fragmentation of the

geranyl moiety.[1]
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Geranyl Caproate Molecular Ion
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Caption: Key fragmentation pathways of Geranyl Caproate in EI-MS.

Synthesis and Chemical Reactivity
Geranyl caproate is synthesized via esterification. The choice of method depends on factors

like desired yield, purity, cost, and whether a "natural" label is sought.

Synthesis Methodologies
1. Base-Catalyzed Esterification: This method is effective and proceeds under relatively mild

conditions. The base (e.g., NaOH) acts as a catalyst by deprotonating the geraniol, converting

it into a more potent nucleophile (an alkoxide).
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2. Acid-Catalyzed (Fischer) Esterification: A classic method involving the reaction of geraniol

and caproic acid in the presence of a strong acid catalyst (e.g., H₂SO₄). The reaction is

reversible, and water must be removed to drive the equilibrium towards the product.

3. Enzymatic Synthesis: This "green chemistry" approach uses lipases as catalysts. It offers

high selectivity, operates under mild conditions (preventing degradation of thermolabile

compounds), and the resulting product can be labeled as "natural." However, enzymes can be

costly and reaction times longer.[11][12][13]

Synthesis & Purification Workflow

Reactants:
Geraniol + Caproic Acid
Catalyst (e.g., NaOH)

Esterification Reaction
(e.g., 80°C, 8h)

Neutralization & Quench
(e.g., 1% HCl)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

Wash Organic Phase
(with distilled water)

Dry Organic Phase
(e.g., Anhydrous Na₂SO₄)

Solvent Removal
(Rotary Evaporation)

Purification:
Column Chromatography

Analysis:
GC-MS, NMR, IR

Pure Geranyl Caproate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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